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Compound of Interest

Compound Name: Saquinavir-d9

Cat. No.: B577459 Get Quote

Saquinavir-d9: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and core technical data of Saquinavir-d9. It is intended to serve as a

valuable resource for researchers and scientists engaged in drug development and

bioanalytical studies. This guide includes a summary of quantitative data, detailed experimental

protocols for its use as an internal standard, and a workflow diagram for procurement and

application.

Core Technical Data
Saquinavir-d9 is a deuterated analog of Saquinavir, a protease inhibitor used in the treatment

of HIV. Its primary application in a research setting is as an internal standard for the

quantification of Saquinavir in biological matrices using mass spectrometry-based methods.[1]

The stable isotope label allows for precise and accurate measurement by correcting for

variations during sample preparation and analysis.

Quantitative Data Summary
The following table summarizes the key quantitative data for Saquinavir-d9, compiled from

various suppliers.
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Parameter Value Source

CAS Number 1356355-11-7

Cayman Chemical, LGC

Standards, Santa Cruz

Biotechnology

Molecular Formula C₃₈H₄₁D₉N₆O₅

Cayman Chemical, LGC

Standards, Santa Cruz

Biotechnology

Formula Weight 679.9 g/mol

Cayman Chemical, LGC

Standards, Santa Cruz

Biotechnology

Purity
≥98% to ≥99% deuterated

forms (d₁-d₉)

MySkinRecipes, Cayman

Chemical

Formulation Typically a solid Cayman Chemical

Solubility
Soluble in Chloroform and

Methanol
Cayman Chemical

Storage -20°C, dry, and sealed MySkinRecipes, Clinivex

Commercial Availability and Suppliers
Saquinavir-d9 is available from a range of specialized chemical suppliers that provide

reference standards and research chemicals. The following table lists some of the prominent

suppliers.
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Supplier Website Available Pack Sizes

LGC Standards --INVALID-LINK-- 1 mg, 10 mg

Cayman Chemical --INVALID-LINK-- 1 mg

Clinivex --INVALID-LINK--
10 mg, 50 mg, 100 mg (as

Mesylate)

Santa Cruz Biotechnology --INVALID-LINK-- Inquire for availability

Sapphire North America --INVALID-LINK-- 1 mg

MySkinRecipes --INVALID-LINK-- 1 mg

MedChemExpress --INVALID-LINK-- 1 mg, 5 mg, 10 mg

Experimental Protocols
Saquinavir-d9 is predominantly used as an internal standard in bioanalytical methods,

particularly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the

quantification of Saquinavir in biological samples such as plasma, saliva, and urine.[2] The

following is a generalized experimental protocol synthesized from various methodologies.

Preparation of Stock and Working Solutions
Stock Solution: Prepare a stock solution of Saquinavir-d9 in a suitable organic solvent, such

as methanol or acetonitrile, at a concentration of 1 mg/mL. Store this solution at -20°C.

Working Solution: Dilute the stock solution with the appropriate solvent to prepare a working

solution at a concentration suitable for spiking into calibration standards, quality control

samples, and study samples. The final concentration of the internal standard in the samples

should be optimized to provide a stable and reproducible signal.

Sample Preparation
The goal of sample preparation is to extract Saquinavir and Saquinavir-d9 from the biological

matrix and remove interfering substances. Common techniques include protein precipitation

and liquid-liquid extraction.
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Protein Precipitation (PPT):

To a 100 µL aliquot of the biological sample (e.g., plasma), add a specified volume of the

Saquinavir-d9 working solution.

Add a precipitating agent, such as acetonitrile or methanol (typically 3 volumes), to the

sample.[3]

Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the sample at a high speed (e.g., 10,000 x g for 10 minutes) to pellet the

precipitated proteins.

Transfer the supernatant to a clean tube for analysis by LC-MS/MS.

Liquid-Liquid Extraction (LLE):

To a 100 µL aliquot of the biological sample, add the Saquinavir-d9 working solution.

Add a suitable extraction solvent, such as ethyl acetate or diethyl ether.[2][4]

Vortex the mixture for an extended period (e.g., 5-10 minutes) to ensure efficient

extraction.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used for the separation of

Saquinavir.[2]
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Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., formic acid or

ammonium formate in water) and an organic solvent (e.g., acetonitrile or methanol) is

typically employed.

Flow Rate: A flow rate in the range of 0.2-0.6 mL/min is common.

Column Temperature: The column is often maintained at a constant temperature (e.g.,

40°C) to ensure reproducible chromatography.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM)

mode to detect the specific precursor-to-product ion transitions for both Saquinavir and

Saquinavir-d9.

Saquinavir: The precursor ion is typically the protonated molecule [M+H]⁺ at m/z 671.1,

and a common product ion is m/z 570.2.[3]

Saquinavir-d9: The precursor ion will be at a higher m/z due to the deuterium labeling

(approximately m/z 680.9), and a corresponding product ion will be monitored. The

exact masses should be confirmed by direct infusion of the standard.

Quantification: The concentration of Saquinavir in the samples is determined by

calculating the peak area ratio of the analyte to the internal standard (Saquinavir-d9) and

comparing it to a calibration curve constructed from standards of known concentrations.

Workflow for Procurement and Utilization of
Saquinavir-d9
The following diagram illustrates the logical workflow from identifying the need for Saquinavir-
d9 to its final application in a research experiment.
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Procurement and Utilization Workflow for Saquinavir-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. go.drugbank.com [go.drugbank.com]

2. Highly sensitive determination of saquinavir in biological samples using liquid
chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Simultaneous determination of five HIV protease inhibitors nelfinavir, indinavir, ritonavir,
saquinavir and amprenavir in human plasma by LC/MS/MS - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Determination of saquinavir in human plasma by high-performance liquid chromatography
- PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [commercial availability and suppliers of Saquinavir-d9].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577459#commercial-availability-and-suppliers-of-
saquinavir-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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